Cas no 331274-19-2 (1-Methyl-4-(2,4,6-triisopropyl-benzenesulfonyl)-piperazine)

• Product Name: 1-Methyl-4-(2,4,6-triisopropyl-benzenesulfonyl)-piperazine
• CAS No: 331274-19-2
• MF: C₂₀H₃₄N₂O₂S
• MW: 366.56116437912
• CID: 3103725
• PubChem ID: 1531243
• Update Time: 2025-04-21

1-Methyl-4-(2,4,6-triisopropyl-benzenesulfonyl)-piperazine Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-(2,4,6-triisopropyl-benzenesulfonyl)-piperazine
• 1-Methyl-4-((2,4,6-triisopropylphenyl)sulfonyl)piperazine
• 1-methyl-4-[(2,4,6-triisopropylphenyl)sulfonyl]piperazine
• Oprea1_580166
• STK396165
• 331274-19-2
• AG-690/09788008
• AKOS002286217
• SR-01000478636-1
• Z276138294
• 1-methyl-4-[2,4,6-tris(propan-2-yl)benzenesulfonyl]piperazine
• 1-methyl-4-{[2,4,6-tri(propan-2-yl)phenyl]sulfonyl}piperazine
• SR-01000478636
• 1-methyl-4-[2,4,6-tri(propan-2-yl)phenyl]sulfonylpiperazine

• Inchi： 1S/C20H34N2O2S/c1-14(2)17-12-18(15(3)4)20(19(13-17)16(5)6)25(23,24)22-10-8-21(7)9-11-22/h12-16H,8-11H2,1-7H3
• InChI Key： CQWOXKKYXIZQFB-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(C(C)C)=CC=1C(C)C)C(C)C)(N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 366.23409951Da
• Monoisotopic Mass: 366.23409951Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 49Ų